Cas no 129214-59-1 (15-DihydroepioxylubiMin)

• Product name: 15-DihydroepioxylubiMin
• CAS No: 129214-59-1
• MF: C₁₅H₂₆O₃
• MW: 254.36500
• CID: 837039
• PubChem ID: 25200803

15-DihydroepioxylubiMin Chemical and Physical Properties

Names and Identifiers

• 15-DihydroepioxylubiMin
• [5R-[5alpha(R*),6beta,7alpha,8beta,10alpha]]-10-(Hydroxymethyl)-6-methyl-2-(1-methylethenyl)-spiro[4.5]decane-7,8-diol
• 10-epi-3β-Hydroxy-15-dihydrolubimin
• [ "10-epi-3β-Hydroxy-15-dihydrolubimin" ]
• Spiro[4.5]decane-8,9-diol, 6-(hydroxymethyl)-10-methyl-2-(1-methylethenyl)-, (2R,5R,6R,8R,9R,10S)-
• (2R,5R,6S,7R,8R,10R)-10-(HYDROXYMETHYL)-6-METHYL-2-(PROP-1-EN-2-YL)SPIRO[4.5]DECANE-7,8-DIOL
• AKOS032962524
• FS-9456
• 129214-59-1
• (3R,5R,6S,7R,8R,10R)-10-(hydroxymethyl)-6-methyl-3-prop-1-en-2-ylspiro[4.5]decane-7,8-diol

• Inchi： InChI=1S/C15H26O3/c1-9(2)11-4-5-15(7-11)10(3)14(18)13(17)6-12(15)8-16/h10-14,16-18H,1,4-8H2,2-3H3/t10-,11-,12+,13-,14-,15+/m1/s1
• InChI Key： NPIIWZCGVADPIE-KYFQHEKYSA-N
• SMILES： CC1C(C(CC(C12CCC(C2)C(=C)C)CO)O)O

Computed Properties

• Exact Mass: 254.18800
• Monoisotopic Mass: 254.18819469g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.7Ų
• XLogP3: 2.5

Experimental Properties

• Color/Form: Powder
• PSA: 60.69000
• LogP: 1.71910

15-DihydroepioxylubiMin Security Information

• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Sesquiterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Sesquiterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids

Additional information on 15-DihydroepioxylubiMin

Compound CAS No. 129214-59-1: 15-DihydroepioxylubiMin

Compound CAS No. 129214-59-1, commonly referred to as 15-DihydroepioxylubiMin, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structural features and potential applications in drug development. Recent studies have highlighted its role in various biological systems, making it a subject of intense research interest.

The name 15-DihydroepioxylubiMin itself suggests a complex molecular structure, characterized by a dihydroepoxide functional group and a lubimin framework. The dihydroepoxide moiety is known for its reactivity, particularly in nucleophilic opening reactions, which can be exploited in synthetic chemistry. Meanwhile, the lubimin component contributes to the compound's stability and bioavailability, making it a promising candidate for therapeutic applications.

Recent advancements in analytical techniques have enabled researchers to delve deeper into the properties of this compound. For instance, high-resolution mass spectrometry has provided precise molecular weight determinations, while nuclear magnetic resonance (NMR) spectroscopy has elucidated its detailed structural arrangement. These insights have been instrumental in understanding the compound's behavior under various conditions.

In terms of synthesis, 15-DihydroepioxylubiMin is typically derived from multi-step organic reactions involving epoxidation and subsequent functionalization. The synthesis process requires meticulous control over reaction conditions to ensure high yield and purity. Researchers have also explored alternative synthetic pathways, leveraging catalytic methods to enhance efficiency and reduce environmental impact.

The biological activity of CAS No. 129214-59-1 has been a focal point of recent investigations. In vitro studies have demonstrated its potential as an antioxidant and anti-inflammatory agent, suggesting its utility in treating conditions such as neurodegenerative diseases and cardiovascular disorders. Furthermore, preclinical trials have indicated that the compound exhibits selective cytotoxicity against cancer cells, highlighting its potential as an anticancer therapeutic.

Another area of interest is the compound's interaction with cellular signaling pathways. Studies have shown that 15-DihydroepioxylubiMin can modulate key enzymes involved in metabolic processes, offering new avenues for drug design targeting metabolic disorders. Its ability to cross cellular membranes efficiently further enhances its therapeutic potential.

In addition to its pharmacological applications, this compound has found utility in materials science. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. Researchers are exploring its integration into polymer frameworks to develop advanced materials with tailored functionalities.

The environmental impact of CAS No. 129214-59-1 has also been a subject of scrutiny. Assessments indicate that the compound exhibits low toxicity towards aquatic organisms under standard test conditions. However, further studies are required to evaluate its long-term ecological effects and biodegradation pathways.

In conclusion, CAS No. 129214-59-1 (15-DihydroepioxylubiMin) represents a versatile chemical entity with diverse applications across multiple disciplines. Its unique structure, coupled with promising biological activity and synthetic versatility, positions it as a valuable asset in both academic research and industrial development.